CytoCalcein™ Violet 450
Description
CytoCalcein™ Violet 450 is a cell-permeable, non-fluorescent acetoxymethyl (AM) ester dye that is hydrolyzed by intracellular esterases in viable cells to produce a bright violet-fluorescent product (Ex/Em = 405/450 nm). This hydrolysis occurs exclusively in live cells, making it a reliable marker for cell viability assays . The dye’s spectral properties are optimized for instruments equipped with violet lasers (405 nm), such as flow cytometers and fluorescence microscopes, enabling compatibility with multi-parameter analyses. It is frequently paired with red-emitting dead cell stains (e.g., 7-AAD or propidium iodide) to distinguish live/dead cell populations in apoptosis, necrosis, and cytotoxicity studies .
Key applications include:
- Viability assessment in high-glucose-induced oxidative stress models (e.g., cerebral pericytes) .
- Apoptosis/necrosis multiplexing in cancer cell lines (e.g., HT29, ES-2, HeLa) treated with ferroptosis or necroptosis inducers .
- Stem cell differentiation tracking in adipogenesis and osteogenesis studies .
Its low cytotoxicity (<6 hours of exposure) and rapid enzymatic conversion (results within 1 hour) make it superior to traditional calcein AM derivatives for short-term assays .
Properties
Molecular Weight |
600 |
|---|---|
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The table below compares CytoCalcein™ Violet 450 with structurally or functionally related viability dyes, focusing on spectral properties, cytotoxicity, and experimental utility.
Key Findings from Comparative Studies
Spectral Optimization :
- This compound and 500 are engineered for violet laser (405 nm) systems, unlike Calcein AM (494 nm) or Calcein Blue (360 nm), enabling better integration with modern flow cytometers .
- Violet 500’s emission at 505 nm provides clearer separation from nuclear stains (e.g., Hoechst) compared to Violet 450 .
Cytotoxicity :
- This compound exhibits minimal cytotoxicity over short incubation periods (1–2 hours), whereas Calcein AM disrupts cellular metabolism after 24 hours .
Multiplexing Flexibility :
- Violet 450 pairs optimally with red-emitting dyes (e.g., 7-AAD) for live/dead assays, while Calcein Red™ or Orange™ are better suited for green laser-based multi-color panels .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
